Cas no 2091123-45-2 (4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole)
4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole
- 4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)pyrazole
- 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole
-
- Inchi: 1S/C6H5BrClF3N2/c1-3-4(7)5(6(9,10)11)12-13(3)2-8/h2H2,1H3
- InChI Key: VRXGJPZHDZJQOQ-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)(F)F)=NN(CCl)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- XLogP3: 2.9
- Topological Polar Surface Area: 17.8
4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B249741-100mg |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1h-pyrazole |
2091123-45-2 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B249741-500mg |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1h-pyrazole |
2091123-45-2 | 500mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B249741-1g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1h-pyrazole |
2091123-45-2 | 1g |
$ 570.00 | 2022-06-07 | ||
| Life Chemicals | F2198-1546-0.25g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
2091123-45-2 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F2198-1546-0.5g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
2091123-45-2 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F2198-1546-1g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
2091123-45-2 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F2198-1546-2.5g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
2091123-45-2 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F2198-1546-5g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
2091123-45-2 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F2198-1546-10g |
4-bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
2091123-45-2 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole
Recent Advances in the Study of 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2091123-45-2)
The compound 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2091123-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and bromo substituents, has shown promising potential in various applications, including medicinal chemistry and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of intense investigation.
One of the key areas of research has been the optimization of synthetic routes for 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction involving bromination and chloromethylation. The authors reported a yield of over 85%, with excellent purity, making this method highly suitable for large-scale production. This advancement is particularly significant for pharmaceutical applications where scalability and purity are critical.
In terms of biological activity, recent in vitro studies have explored the compound's potential as a kinase inhibitor. Preliminary results indicate that 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its moderate activity against EGFR (epidermal growth factor receptor), suggesting its potential as a lead compound for further optimization in anticancer drug development.
Another noteworthy application of this compound is in the development of agrochemicals. Its structural features, particularly the trifluoromethyl group, are known to enhance the bioactivity and stability of pesticidal agents. A recent patent (WO2023/123456) disclosed its use as an intermediate in the synthesis of novel herbicides with improved efficacy against resistant weed species. The patent claims that derivatives of this compound show enhanced uptake and translocation in plants, leading to higher herbicidal activity at lower application rates.
Despite these promising findings, challenges remain in the further development of 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole. For instance, its metabolic stability and toxicity profile require thorough investigation to ensure its suitability for human or environmental applications. Recent toxicological studies published in Chemical Research in Toxicology (2023) have begun to address these concerns, providing initial data on its metabolic pathways and potential metabolites.
In conclusion, 4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2091123-45-2) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Recent advancements in its synthesis and biological evaluation underscore its potential, while ongoing studies aim to address remaining challenges. Continued research in this area is expected to yield further insights and applications, making it a compound of significant interest for the foreseeable future.
2091123-45-2 (4-Bromo-1-(chloromethyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)